N-(2,4-dimethylphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O3/c1-19-7-12-25(20(2)13-19)31-28(34)26-17-32(18-29-26)16-21-8-10-23(11-9-21)30-27(33)15-22-5-4-6-24(14-22)35-3/h4-14,17-18H,15-16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: GWRZALLVUDPICK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)CC4=CC(=CC=C4)OC)C
• Molecular Formula: C28H28N4O3
• Molecular Weight: 468.5 g/mol

Description

N-(2,4-dimethylphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O3 and its molecular weight is 468.557. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research on similar compounds includes the synthesis and characterization of novel chemical entities. For example, dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks were synthesized and found to be potential fluorescence sensors for benzaldehyde-based derivatives, showcasing the utility of imidazole derivatives in the development of sensing materials (Shi et al., 2015).

Antimicrobial Evaluation

• Some derivatives have been evaluated for their antimicrobial properties, providing valuable insights into the potential therapeutic applications of such compounds. For instance, the synthesis and antimicrobial evaluation of 4-(4,5-diphenyl-1H-imidazole-2-yl)-2-methoxyphenyl-N-substituted aminoacetate derivatives were explored, revealing significant activity against various pathogenic bacteria and fungi (Khanage et al., 2020).

Molecular Docking and Biological Activity

• Molecular docking studies and biological activity assessments of compounds with imidazole rings have been conducted, indicating the potential of these compounds in drug development. For example, design-based synthesis and molecular docking analysis of an anti-inflammatory drug demonstrated the significance of imidazole derivatives in medicinal chemistry (Al-Ostoot et al., 2020).

Luminescence Sensing

• Imidazole derivatives have been utilized in the development of luminescence sensors. The research into dimethylphenyl imidazole dicarboxylate-based lanthanide frameworks showed their effectiveness as selective sensors for benzaldehyde derivatives, highlighting the role of such compounds in chemical sensing technologies (Shi et al., 2015).

Antioxidant Studies

• Novel N-substituted benzyl/phenyl derivatives have been synthesized and evaluated for their antioxidant activities, indicating the potential health benefits and therapeutic applications of imidazole-containing compounds (Ahmad et al., 2012).